Cas no 4643-78-1 (Ethanone,1-benzo[a]pyren-1-yl- (9CI))

• Product Name: Ethanone,1-benzo[a]pyren-1-yl- (9CI)
• CAS No: 4643-78-1
• MF: C₂₃H₁₆O
• MW: 308.372546195984
• CID: 332842
• PubChem ID: 6452055
• Update Time: 2025-04-19

Ethanone,1-benzo[a]pyren-1-yl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-benzo[a]pyren-1-yl- (9CI)
• 1-benzo[a]pyren-1-ylpropan-2-one
• Ketone, benzo(a)pyren-1-yl methyl-
• 4643-78-1
• DTXSID50196841

• Inchi： 1S/C23H16O/c1-14(24)12-17-8-6-15-7-9-18-13-16-4-2-3-5-19(16)21-11-10-20(17)22(15)23(18)21/h2-11,13H,12H2,1H3
• InChI Key： BCNOLVWIYBZZOG-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC2=CC=C3C=C4C=CC=CC4=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 308.12018
• Monoisotopic Mass: 308.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.9

Experimental Properties

• Density: 1.271
• Boiling Point: 530.8°C at 760 mmHg
• Flash Point: 265.7°C
• Refractive Index: 1.808
• PSA: 17.07